Cas no 278798-08-6 (4-(1H-Pyrazol-3-yl)piperidine Dihydrochloride Hydrate)

• Product Name: 4-(1H-Pyrazol-3-yl)piperidine Dihydrochloride Hydrate
• CAS No: 278798-08-6
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• MDL: MFCD10698548
• CID: 239609
• PubChem ID: 21193114
• Update Time: 2025-05-22

4-(1H-Pyrazol-3-yl)piperidine Dihydrochloride Hydrate Chemical and Physical Properties

Names and Identifiers

• 4-(1H-Pyrazol-3-yl)piperidine
• 4-(1H-Pyrazol-3-yl)-piperidine
• 4-(1H-pyrazol-5-yl)piperidine
• Piperidine,4-(1H-pyrazol-3-yl)-
• 4-(1H-Pyrazol-5-yl)-piperidine
• AC1Q1H45
• CTK4G0385
• MolPort-016-635-307
• MolPort-020-072-293
• SureCN1586961
• SureCN4226827
• 4-(2H-PYRAZOL-3-YL)-PIPERIDINE
• CHEMBL4522902
• BS-13526
• FCKYIGWJVZIPLK-UHFFFAOYSA-N
• 4-(pyrazolyl)piperidine
• CCG-210060
• AB62359
• Z988984024
• FT-0753500
• 4-1h-pyrazol-5-yl piperidine
• BB 0261421
• A819227
• SCHEMBL1586961
• DTXSID50611286
• EN300-62917
• AKOS015899996
• SY182401
• 4-(3-Pyrazolyl)piperidine
• W6S
• 278798-08-6
• AKOS005259405
• J-513224
• MFCD10698548
• PIPERIDINE, 4-(1H-PYRAZOL-3-YL)-
• CS-0433549
• DB-067842
• 4-(1H-Pyrazol-3-yl)piperidine Dihydrochloride Hydrate

• MDL： MFCD10698548
• Inchi： 1S/C8H13N3/c1-4-9-5-2-7(1)8-3-6-10-11-8/h3,6-7,9H,1-2,4-5H2,(H,10,11)
• InChI Key： FCKYIGWJVZIPLK-UHFFFAOYSA-N
• SMILES： N1CCC(C2=CC=NN2)CC1

Computed Properties

• Exact Mass: 151.11100
• Monoisotopic Mass: 151.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 40.7Ų

Experimental Properties

• PSA: 40.71000
• LogP: 1.20550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-(1H-Pyrazol-3-yl)piperidine Dihydrochloride Hydrate

4-(1H-Pyrazol-3-yl)piperidine Dihydrochloride Hydrate: A Comprehensive Overview

4-(1H-Pyrazol-3-yl)piperidine dihydrochloride hydrate, identified by the CAS number 278798-08-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a piperidine ring with a pyrazole moiety, making it a promising candidate for various applications in drug discovery and development. The presence of the pyrazole group introduces interesting electronic and steric properties, which can be exploited to design bioactive molecules with specific therapeutic effects.

The synthesis of 4-(1H-pyrazol-3-yl)piperidine dihydrochloride hydrate involves a series of well-defined chemical reactions, including nucleophilic substitution, condensation, and acid-base neutralization. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring high yields and purity. The compound's structure has been extensively studied using modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided valuable insights into its conformational flexibility and molecular interactions, which are critical for understanding its biological activity.

4-(1H-Pyrazol-3-yl)piperidine dihydrochloride hydrate has demonstrated significant potential in the field of pharmacology. Preclinical studies have shown that this compound exhibits potent activity against various targets, including enzymes, receptors, and ion channels. For instance, recent research has highlighted its ability to modulate GABAergic signaling, suggesting its potential as an anxiolytic or anticonvulsant agent. Additionally, the compound has shown promise in anti-inflammatory and antioxidant assays, indicating its potential application in treating conditions such as neurodegenerative diseases and cardiovascular disorders.

The mechanism of action of 4-(1H-pyrazol-3-yl)piperidine dihydrochloride hydrate involves multiple pathways. Its interaction with GABAA receptors has been extensively studied, revealing a unique profile that differs from traditional benzodiazepines. This makes it an attractive candidate for developing next-generation anxiolytics with reduced side effects. Furthermore, the compound's ability to inhibit key inflammatory mediators such as COX-2 and NF-kB has been validated in vitro and in vivo models, underscoring its anti-inflammatory potential.

In terms of drug delivery, researchers have explored various formulations to enhance the bioavailability and efficacy of 4-(1H-pyrazol-3-yl)piperidine dihydrochloride hydrate. Liposomal encapsulation and nanoparticle-based delivery systems have shown promise in improving the compound's pharmacokinetic profile. These advancements are expected to pave the way for clinical trials in the near future.

The development of 4-(1H-pyrazol-3-yl)piperidine dihydrochloride hydrate as a therapeutic agent is supported by robust preclinical data. Its safety profile has been evaluated in animal models, demonstrating low toxicity at therapeutic doses. This favorable safety profile aligns with current trends in drug development that prioritize patient safety while maintaining efficacy.

In conclusion, 4-(1H-pyrazol-3-yl)piperidine dihydrochloride hydrate, CAS No: 278798-08-6, represents a significant advancement in medicinal chemistry. Its unique structure, combined with promising preclinical results, positions it as a potential breakthrough in treating various medical conditions. As research continues to uncover its full therapeutic potential, this compound stands at the forefront of innovative drug development.